Cas no 20139-07-5 (1,2,4-Oxadiazole,5-amino-3-vinyl-(8CI))

• Product Name: 1,2,4-Oxadiazole,5-amino-3-vinyl-(8CI)
• CAS No: 20139-07-5
• MF: C₄H₅N₃O
• MW: 111.101999998093
• CID: 850905
• Update Time: 2023-03-31

1,2,4-Oxadiazole,5-amino-3-vinyl-(8CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole,5-amino-3-vinyl-(8CI)
• 1,2,4-Oxadiazol-5-amine, 3-ethenyl-

• Inchi： 1S/C4H5N3O/c1-2-3-6-4(5)8-7-3/h2H,1H2,(H2,5,6,7)
• InChI Key： XOJUAZLHBRMGMQ-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(C=C)=N1

Computed Properties

• Exact Mass: 111.043
• Monoisotopic Mass: 111.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2